Cas no 887973-90-2 (5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 887973-90-2
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4987037
• Update Time: 2025-05-26

5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• AB24191
• 5-(3-(TRIFLUOROMETHOXY)PHENYL)NICOTINALDEHYDE
• 5-[3-(TRIFLUOROMETHOXY)PHENYL]PYRIDINE-3-CARBALDEHYDE
• 5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)19-12-3-1-2-10(5-12)11-4-9(8-18)6-17-7-11/h1-8H
• InChI Key： MSQIUBJWMXWHQO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=NC=C(C=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde

Recent Advances in the Study of 5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde (CAS: 887973-90-2)

The compound 5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde (CAS: 887973-90-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have demonstrated that 5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde serves as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethoxy group and the nicotinaldehyde moiety, make it a valuable building block for the development of compounds with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being investigated for their efficacy in treating various cancers and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists reported the synthesis of a series of derivatives based on 5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde. These derivatives exhibited promising inhibitory activity against several tyrosine kinases, including EGFR and VEGFR, which are critical targets in oncology. The study employed a combination of computational modeling and in vitro assays to optimize the compound's structure-activity relationship, leading to the identification of several lead candidates with high selectivity and potency.

Another significant advancement involves the application of 5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde in the development of anti-inflammatory agents. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel small molecules incorporating this compound, which demonstrated potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the optimization of 5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the therapeutic potential of these compounds.

In conclusion, 5-(3-(Trifluoromethoxy)phenyl)nicotinaldehyde (CAS: 887973-90-2) represents a promising scaffold for the development of novel therapeutics. Its versatility and biological activity make it a valuable tool in drug discovery, with potential applications in oncology and inflammation. Future research should focus on addressing the current limitations and advancing these compounds through preclinical and clinical development. The continued exploration of this compound and its derivatives is expected to yield significant contributions to the field of medicinal chemistry.